[2-(Bromomethyl)phenyl](trimethyl)silane

• CAS RN: 17903-43-4
• Molecular Formula: C10H15BrSi
• Molecular Weight: 243.21 g/mol
• IUPAC Name: [2-(bromomethyl)phenyl]-trimethylsilane
• InChI: InChI=1S/C10H15BrSi/c1-12(2,3)10-7-5-4-6-9(10)8-11/h4-7H,8H2,1-3H3
• InChI Key: PQFMANPGRJDQIK-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)C1=CC=CC=C1CBr

Description

[2-(Bromomethyl)phenyl](trimethyl)silane is a useful research compound. Its molecular formula is C10H15BrSi and its molecular weight is 243.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Bromine (1.07 g, 6.7 mmol) was slowly added to a cooled solution of triphenylphosphine (1.83 g, 7.0 mmol) in acetonitrile to maintain a temperature less than or equal to 5° C. A solution of 2-(trimethylsilyl)benzyl alcohol in acetonitrile (10 mL) was slowly introduced and the resulting mixture was allowed to warm to room temperature and stir. Thin layer chromatography after 20 min indicated no starting material remained. The mixture was diluted with diethyl ether (50 mL) and washed with H2O (two-times with 20 mL), dried (MgSO4) and concentrated under vacuum to yield an opaque oil, 2.5 g. Purification by column chromatography (100 g SiO2 eluting with hexanes) provided the product of Step C as a clear, colorless oil, 1.12 g; (69%); IR (neat): 2954, 1250, 1216, 1110 cm-1 ; 1H NMR (CDCl3); δ7.5-7.3 (m,4H), 4.6 (s,2H), 0.4 (s,9H).